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Abstract
Myrcenyl acetate, a naturally occurring monoterpene ester, is a significant contributor to the

fragrance and flavor industries. This technical guide provides a comprehensive overview of its

discovery and history, although specific details of its initial isolation and synthesis are not

extensively documented in readily available literature. The guide details its physicochemical

properties, outlines experimental protocols for its synthesis and isolation from natural sources,

and includes key spectroscopic data for its characterization.

Introduction
Myrcenyl acetate, systematically named 2-methyl-6-methyleneoct-7-en-2-yl acetate, is a

valuable aroma chemical prized for its fresh, citrusy, and floral scent profile.[1] It is a derivative

of myrcenol and acetic acid and finds widespread application in perfumery, cosmetics, and

personal care products.[1] This document serves as a technical resource, consolidating

available scientific information on its history, properties, and synthesis.

Discovery and History
The precise historical details surrounding the initial discovery and isolation of myrcenyl
acetate are not well-documented in publicly accessible scientific literature. Its history is

intrinsically linked to the broader exploration of essential oils and the identification of their
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constituent terpenoids, a field that saw significant advancements in the 19th and early 20th

centuries. While it is known to be a naturally occurring ester, the specific researchers who first

identified or synthesized it, and the exact dates of these discoveries, remain elusive.

Physicochemical Properties
Myrcenyl acetate is a colorless liquid with a characteristic odor profile described as fresh,

clean, citrus, metallic, pear, lavender, and floral.[2] A summary of its key physical and chemical

properties is presented in Table 1.

Table 1: Physicochemical Properties of Myrcenyl Acetate

Property Value Reference(s)

Molecular Formula C₁₂H₂₀O₂ [3][4]

Molecular Weight 196.29 g/mol [3]

CAS Number 1118-39-4 [2][4]

Appearance Colorless Liquid [5]

Boiling Point
256.00 to 257.00 °C @ 760.00

mm Hg
[6]

Flash Point 180.00 °F TCC (82.22 °C) [6]

Density
0.905 to 0.913 g/cm³ @ 20.00

°C
[6]

Refractive Index
1.45600 to 1.46100 @ 20.00

°C
[6]

Vapor Pressure 0.0149 mm Hg @ 23° C [2]

Log P (Octanol/Water) 3.4 [2]

Solubility Insoluble in water [4]

Experimental Protocols
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The most common laboratory synthesis of myrcenyl acetate involves the Fischer esterification

of myrcenol with acetic anhydride, typically in the presence of an acid catalyst.

4.1.1. Reaction Scheme

Reactants
Products

Myrcenol
Myrcenyl Acetate

Acetic Anhydride

H⁺

Acetic Acid

Click to download full resolution via product page

Caption: Fischer Esterification of Myrcenol.

4.1.2. Materials

Myrcenol (1 equivalent)

Acetic anhydride (1.5 equivalents)

Concentrated sulfuric acid (catalytic amount)

Anhydrous sodium bicarbonate

Diethyl ether

Anhydrous magnesium sulfate

Distilled water

Round-bottom flask
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Reflux condenser

Separatory funnel

Magnetic stirrer and stir bar

Heating mantle

4.1.3. Procedure

To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add

myrcenol (1 equivalent) and acetic anhydride (1.5 equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid to the stirred mixture.

Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature.

Carefully add distilled water to the reaction mixture to quench the excess acetic anhydride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether

(3 x 50 mL).

Combine the organic extracts and wash sequentially with distilled water, saturated sodium

bicarbonate solution (until effervescence ceases), and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure to yield the crude myrcenyl acetate.

Purify the crude product by vacuum distillation or column chromatography on silica gel.

Isolation of Myrcenyl Acetate from Natural Sources
Myrcenyl acetate can be found in the essential oils of various plants. A general protocol for its

isolation using column chromatography is provided below.

4.2.1. Experimental Workflow
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Plant Material
(e.g., Origanum onites shoots)

Essential Oil Extraction
(e.g., Steam Distillation)

Crude Essential Oil

Column Chromatography
(Silica Gel)

Fraction Collection

TLC Analysis

Pure Myrcenyl Acetate

Combine pure fractions

Click to download full resolution via product page

Caption: Isolation of Myrcenyl Acetate.

4.2.2. Materials

Essential oil containing myrcenyl acetate

Silica gel (for column chromatography)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b075538?utm_src=pdf-body-img
https://www.benchchem.com/product/b075538?utm_src=pdf-body
https://www.benchchem.com/product/b075538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hexane

Ethyl acetate

Glass column

Collection tubes

TLC plates

4.2.3. Procedure

Prepare a slurry of silica gel in hexane and pack it into a glass column.

Dissolve the crude essential oil in a minimal amount of hexane and load it onto the column.

Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and

gradually increasing the polarity by adding ethyl acetate.

Collect fractions of the eluate in separate tubes.

Monitor the fractions by TLC to identify those containing myrcenyl acetate.

Combine the pure fractions containing myrcenyl acetate and evaporate the solvent to

obtain the isolated compound.

Spectroscopic Data
Mass Spectrometry (MS)
The mass spectrum of myrcenyl acetate obtained via Gas Chromatography-Mass

Spectrometry (GC-MS) is a key tool for its identification. A representative mass spectrum is

available through public databases such as PubChem.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed high-resolution 1H and 13C NMR spectra with complete peak assignments for

myrcenyl acetate are not readily available in the public domain. However, predictive tools and

general knowledge of terpene acetate NMR spectra can be used for its characterization.
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Note: For definitive structural elucidation and purity assessment, it is recommended to acquire

high-resolution 1D and 2D NMR spectra (e.g., COSY, HSQC, HMBC) of the synthesized or

isolated compound.

Applications
Myrcenyl acetate is primarily used as a fragrance ingredient in a wide range of products,

including:

Perfumes and colognes[1]

Soaps and detergents[1]

Cosmetics and personal care items[1]

Its fresh and versatile scent profile makes it a valuable component in creating various fragrance

accords.

Conclusion
Myrcenyl acetate is a commercially important aroma chemical with a pleasant and complex

fragrance. While the specific historical details of its discovery are not widely reported, its

chemical properties, synthesis, and isolation methods are well-understood within the scientific

community. This technical guide provides a consolidated resource for researchers and

professionals working with this valuable monoterpene ester. Further research to uncover the

historical origins of its discovery and to publish high-resolution, fully assigned NMR spectra

would be beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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